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Compound of Interest

Compound Name: Z-L-Gla(OtBu)2-OH

Cat. No.: B554408

Technical Guide: Z-L-Gla(OtBu)2-OH

This document provides a comprehensive overview of the chemical and physical properties of
Z-L-Gla(OtBu)2-OH, a key reagent in synthetic chemistry. The information is intended for
researchers, scientists, and professionals in the field of drug development and peptide
chemistry.

Chemical Identity and Properties

Z-L-Gla(OtBu)2-OH, with the systematic name N-alpha-(Benzyloxycarbonyl)-gamma-carboxy-
L-glutamic-acid-gamma-di-t-butylester, is a protected amino acid derivative. The presence of
the benzyloxycarbonyl (Z) group on the alpha-amino group and the di-tert-butyl ester protection
on the gamma-carboxy group makes it a valuable building block in the synthesis of peptides
and other complex organic molecules.
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Identifier Value Source
CAS Number 60686-50-2 [1]
Molecular Weight 437.48 g/mol [1]
Molecular Formula C22H31NO8 [2]

N-alpha-(Benzyloxycabonyl)-

gamma-carboxy-L-glutamic-
Synonyms ) ] [1]

acid-gamma-di-t-butylester, Z-

g-carboxy-Glu(OtBu)2-OH

Note: The molecular formula provided is for the closely related Z-DL-Gla(OtBu)2-OH.[2]

While detailed experimental protocols for the use of Z-L-Gla(OtBu)2-OH are specific to
individual synthetic routes, its application generally involves standard peptide coupling
techniques. The protecting groups are strategically chosen for their stability under certain
conditions and their selective removal. The Z-group is typically removed by hydrogenolysis,
while the tert-butyl esters are cleaved under acidic conditions.

Chemical Information Hierarchy

The following diagram illustrates the relationship between the different identifiers for this
compound.
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Diagram of Z-L-Gla(OtBu)2-OH Identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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